4-(2-amino-1-methoxyethyl)phenol hydrochloride
Overview
Description
4-(2-amino-1-methoxyethyl)phenol hydrochloride is a chemical compound with the molecular formula C9H13NO2·HCl and a molecular weight of 203.67 g/mol . It is known for its applications in various fields, including chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2-amino-1-methoxyethyl)phenol hydrochloride typically involves the reaction of 4-hydroxyacetophenone with methyl vinyl ether, followed by a series of steps including bromination, methoxide-bromide exchange, and reduction . The reaction conditions often require specific catalysts and controlled environments to ensure the desired product is obtained.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process often includes purification steps such as crystallization and filtration to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions
4-(2-amino-1-methoxyethyl)phenol hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of quinones or other oxidized products.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced products.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkyl groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like bromine. The reaction conditions vary depending on the desired product but often require controlled temperatures and pH levels .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols .
Scientific Research Applications
4-(2-amino-1-methoxyethyl)phenol hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various organic synthesis reactions and as a building block for more complex molecules.
Biology: It is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(2-amino-1-methoxyethyl)phenol hydrochloride involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor or receptor agonist/antagonist, depending on the context. The exact pathways involved can vary but often include key signaling cascades and metabolic processes .
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to 4-(2-amino-1-methoxyethyl)phenol hydrochloride include:
- 4-(2-methoxyethyl)phenol
- 4-hydroxyacetophenone
- 4-bromo-2-methoxyphenol
Uniqueness
This compound is unique due to its specific functional groups and the resulting chemical properties.
Properties
CAS No. |
74571-92-9 |
|---|---|
Molecular Formula |
C9H14ClNO2 |
Molecular Weight |
203.7 |
Purity |
95 |
Origin of Product |
United States |
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